Cas no 1289024-04-9 ([(5R,6S,9R)-5-chloro-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl]oxy-tri(propan-2-yl)silane)

• Product Name: [(5R,6S,9R)-5-chloro-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl]oxy-tri(propan-2-yl)silane
• CAS No: 1289024-04-9
• MF: C₂₅H₃₄ClF₂NOSi
• MW: 466.078874111176
• CID: 4566596
• Update Time: 2023-04-04

[(5R,6S,9R)-5-chloro-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl]oxy-tri(propan-2-yl)silane Chemical and Physical Properties

Names and Identifiers

• [(5R,6S,9R)-5-chloro-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl]oxy-tri(propan-2-yl)silane
• 5H-Cyclohepta[b]pyridine, 5-chloro-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-9-[[tris(1-methylethyl)silyl]oxy]-, (5R,6S,9R)-
• Rimegepant Impurity 24

• Inchi： 1S/C25H34ClF2NOSi/c1-15(2)31(16(3)4,17(5)6)30-22-13-12-18(19-9-7-11-21(27)24(19)28)23(26)20-10-8-14-29-25(20)22/h7-11,14-18,22-23H,12-13H2,1-6H3/t18-,22+,23+/m0/s1
• InChI Key： NKQVGYIGDJHNMW-CDNPAEQRSA-N
• SMILES： [Si](O[C@H]1C2=NC=CC=C2[C@H](Cl)[C@H](C2=CC=CC(F)=C2F)CC1)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 465.207
• Monoisotopic Mass: 465.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2